4-(Difluoromethoxy)-3-methoxy-2-nitrobenzaldehyde

• IUPAC Name: 4-(difluoromethoxy)-3-methoxy-2-nitrobenzaldehyde
• InChI: InChI=1S/C9H7F2NO5/c1-16-8-6(17-9(10)11)3-2-5(4-13)7(8)12(14)15/h2-4,9H,1H3
• InChI Key: JTLBNEDECXLTEJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1[N+](=O)[O-])C=O)OC(F)F
• Molecular Formula: C9H7F2NO5
• Molecular Weight: 247.15 g/mol

Description

4-(Difluoromethoxy)-3-methoxy-2-nitrobenzaldehyde (DFMNB) is a compound that has been studied extensively for its potential applications in scientific research. It is a nitrobenzaldehyde derivative that has been investigated for its biochemical and physiological effects, and its use in laboratory experiments.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthetic Methodologies : Research has focused on the synthesis and structural analysis of related compounds, providing insights into their configuration and potential applications in material science and organic chemistry. For example, the preparation of 4-Methoxy-N-(2-nitrobenzylidene)aniline by reacting 2-nitrobenzaldehyde with 4-methoxybenzenamine highlights the versatility of nitrobenzaldehydes in synthesizing complex organic structures (Xiao-Yan Ren & F. Jian, 2008).

• Polymorphism Studies : Investigations into the polymorphism of related compounds like 4-methoxy-3-nitrobenzaldehyde shed light on the physical properties that could affect their application in drug formulation and material science (Sara Wishkerman et al., 2006).

Chemical Reactions and Mechanisms

• Reaction Pathways : Studies on the heterogeneous reaction of compounds like coniferyl alcohol with NO3 radicals reveal the potential of methoxy-nitrobenzaldehydes in understanding atmospheric chemical reactions and environmental science (Changgeng Liu et al., 2017).

• Spectroscopic and Theoretical Analyses : Density functional studies on structural conformations and intramolecular charge transfer in related compounds provide a basis for understanding electronic properties, crucial for developing optical materials and sensors (A. Nataraj et al., 2011).

Applications in Catalysis and Material Science

• Photocatalytic Oxidation : Research on the photocatalytic oxidation of benzyl alcohol derivatives, including methoxybenzyl alcohols, to their corresponding aldehydes using TiO2/Cu(II) systems highlights potential applications in green chemistry and sustainable processes (R. Marotta et al., 2013).

• Chemosensor Development : The creation of chemosensors for Fe(III) detection using methoxy-nitrobenzaldehyde derivatives underscores their utility in analytical chemistry and environmental monitoring (Rashmi Sharma et al., 2015).